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Compound of Interest

Compound Name: 1,3-dimethyl-1H-indazol-6-ol
CAS No.: 1416712-54-3
Cat. No.: B6253732
Get Quote
. J

Executive Summary

The unambiguous identification of 1,3-dimethyl-1H-indazol-6-ol (C

H
N

O) requires a multi-faceted analytical strategy. While High-Resolution Mass Spectrometry
(HRMS) confirms the elemental composition, it cannot distinguish between the
thermodynamically favored N1-isomer (1,3-dimethyl) and the kinetically favored N2-isomer
(2,3-dimethyl).[1]

This guide details a self-validating protocol relying on Nuclear Overhauser Effect Spectroscopy
(NOESY) and Heteronuclear Multiple Bond Correlation (HMBC) to resolve the nitrogen
alkylation site.[1][2] The presence of a methyl group at C3 and a hydroxyl group at C6 provides
specific spectral handles that simplify this differentiation compared to unsubstituted indazoles.

[1]
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Chemical Context & Synthesis Logic

Understanding the synthetic origin aids in anticipating impurities and isomers.[1] The target
molecule is typically derived from the methylation of 3-methyl-1H-indazol-6-ol or its nitro-
precursor.[1]

» Reaction: Methylation of the indazole nitrogen using methyl iodide (Mel) or dimethyl sulfate
(DMS) under basic conditions.[1]

e The Problem: The indazole anion is an ambident nucleophile.
o N1-Alkylation (Target): Favored under thermodynamic control (high temp, equilibrium).

o N2-Alkylation (Isomer): Favored under kinetic control, often leading to significant amounts
of 2,3-dimethyl-2H-indazol-6-ol.[1]

 Purification: The N1-isomer is generally less polar than the N2-isomer, allowing separation
via silica gel chromatography, but spectroscopic confirmation is mandatory.[1]

Analytical Strategy: The Elucidation Core
High-Resolution Mass Spectrometry (HRMS)[1]

o Objective: Validate molecular formula C

H
N
O.

» Expected Value:
m/z.[1]

» Protocol: Electrospray lonization (ESI) in positive mode.[1]

1H NMR Spectroscopy (500 MHz, DMSO-d6)

The proton spectrum provides the first evidence of symmetry and substitution patterns.[1]
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Approx.[1][2][3]
Resonance Multiplicity =l Assignment Logic
)
Exchangeable with D
C6-OH Broad Singlet 9.5-10.0 ppm O. Disappears upon
shake.[1]
ortho-coupling to C5-
C4-H Doublet (d) 7.4-7.6 ppm H(
Hz).[1]
Doublet of Doublets ortho to C4-H, meta to
C5-H 6.6 - 6.8 ppm
(dd) C7-H (weak).[1]
Isolated from C4/C5
, by the C6-OH.[1]
C7-H Singlet / Broad s 6.7 - 6.9 ppm i ]
Diagnostic for N1
proximity.
Deshielded by
N1-Me Singlet (3H) 3.8-3.9 ppm aromatic ring current.
[1]
) Typical allylic/aromatic
C3-Me Singlet (3H) 2.3-2.5ppm

methyl position.[1]

Regiochemistry Determination (The Critical Step)

Distinguishing the 1,3-dimethyl (Target) from the 2,3-dimethyl (Impurity) relies on spatial
proximity detected by NOESY.[1]

The NOE Logic
e Scenario A: 1,3-Dimethyl (N1-Me)[1][4]

o The N1-Methyl group is spatially adjacent to the C7-Proton.[1]
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o Observation: Strong NOE correlation between
(N-Me) and
(H7).[1]
o C3-Methyl is distant from N1-Me.[1]
e Scenario B: 2,3-Dimethyl (N2-Me)[1]
o The N2-Methyl group is spatially adjacent to the C3-Methyl.[1]

o Observation: Strong NOE correlation between the two methyl singlets (

and

).[1]

o Absence: No NOE between N-Me and any aromatic proton (H7 is too far).[1]

HMBC Confirmation[1][2]

¢ N1-Me: Shows a 3-bond correlation (

) to C7a (quaternary bridgehead carbon).[1]

e N2-Me: Shows a 3-bond correlation (

) to C3 and C7a (often weaker).[1]

e Note: NOESY is often more definitive for indazoles due to the unambiguous spatial lock.[1]

Visualization of Logic

The following diagrams illustrate the decision-making process and the specific spectral
correlations required to confirm the structure.
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Sample: Unknown Dimethyl-Indazol-6-ol

Step 1: HRMS
Confirm C9H10N20

Step 2: 1H NMR
Identify 2x Me Singlets + 3x Ar-H

Step 3: NOESY Experiment
(Key Decision Point)

N-Me NOE Correlation?

N-Me to Aromatic H (H7) N-Me to Methyl (C3-Me)

Correlation: N-Me <« H7 Correlation: N-Me < C3-Me

Target: 1,3-Dimethyl-1H-indazol-6-ol Isomer: 2,3-Dimethyl-2H-indazol-6-ol

Click to download full resolution via product page

Caption: Logical workflow for distinguishing regioisomers using NOESY correlations.
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C3-CH3
(2.4 ppm)

N2

Contrast: In 2,3-isomer,
NOE would be between N-Me and C3-Me

Click to download full resolution via product page
Caption: Key spatial NOE correlation defining the 1,3-dimethyl structure (N1-Me to H7).
Detailed Experimental Protocols
Sample Preparation for NMR[1]

» Solvent Selection: Use DMSO-d6 (99.9% D) rather than CDCI

1]

o Reasoning: Indazol-6-ols are polar.[1] DMSO ensures complete solubility and sharpens
the exchangeable OH proton signal, preventing aggregation broadening.[1]

» Concentration: Dissolve 5-10 mg of the solid in 0.6 mL of solvent.

¢ Tube: Use high-precision 5mm NMR tubes (e.g., Wilmad 535) to minimize shimming errors.

NOESY Acquisition Parameters
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To ensure valid NOE signals without artifacts:

Pulse Sequence: Phase-sensitive NOESY (e.g., noesygpph on Bruker systems).[1]
Mixing Time (
): Set to 400-500 ms.

o Why: This duration is optimal for small-to-medium molecules (MW ~162) to develop
measurable cross-relaxation without excessive spin-diffusion.[1]

Relaxation Delay (
):
seconds to allow full recovery of methyl signals.

Scans: Minimum 16 scans per increment (256 increments) to resolve weak aromatic
correlations.

Data Processing[1]

e Phasing: Apply careful manual phasing.[1] NOE cross-peaks should have the same phase
as the diagonal peaks (negative relative to baseline if phased standardly) for small
molecules in the extreme narrowing limit, though for MW ~160 in DMSO, they may be close
to zero-crossing.[1]

o Correction: If the molecule behaves as a "small molecule" (

), NOE is positive (opposite sign to diagonal).[1] If it aggregates, it may behave like a large
molecule (negative NOE, same sign as diagonal).[1]

o Field Proven Insight: In DMSO, indazoles often show positive NOE (cross peaks opposite
sign to diagonal).[1] Look for the cross-peak at (3.8 ppm, 6.8 ppm).[1]

References

» Regioselectivity in Indazole Methylation

o Title: Development of a selective and scalable N1-indazole alkyl
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« Differentiation of Isomers via NMR

o Title: Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines
by advanced NMR techniques.[1][5]

o Source:Magnetic Resonance in Chemistry / PubMed[1]

o URL:[Link]

¢ Crystal Structure Data (Analogous Amine)

o Title: 1,3-Dimethyl-1H-indazol-6-amine.[1][3][6][7]

o Source:Acta Crystallographica Section E

o URL:[LINK][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,3-Dimethyl-1H-indazol-6-amine | COH11N3 | CID 19354457 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. researchgate.net [researchgate.net]
e 3. researchgate.net [researchgate.net]
e 4. benchchem.com [benchchem.com]

o 5. Differentiation of regioisomeric N-alkylation of some indazoles and pyrazolopyridines by
advanced NMR techniques - PubMed [pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-1H-indazol-6-amine
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10877569/
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-1H-indazol-6-amine
https://pubmed.ncbi.nlm.nih.gov/39004604/
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-1H-indazol-6-amine
https://pubmed.ncbi.nlm.nih.gov/39004604/
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-1H-indazol-6-amine
https://www.researchgate.net/publication/224964148_13-Dimethyl-1H-indazol-6-amine
https://pubmed.ncbi.nlm.nih.gov/37352576/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3344439/
https://pubchem.ncbi.nlm.nih.gov/compound/19354457#section=Crystal-Structures
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-1H-indazol-6-amine
https://www.benchchem.com/product/b6253732?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-1H-indazol-6-amine
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-1H-indazol-6-amine
https://www.researchgate.net/publication/340769518_Identification_of_N-_or_O-Alkylation_of_Aromatic_Nitrogen_Heterocycles_and_N-Oxides_Using_H-N_HMBC_NMR_Spectroscopy
https://www.researchgate.net/publication/224964148_13-Dimethyl-1H-indazol-6-amine
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Methylation_of_3_Methyl_6_nitro_1H_indazole.pdf
https://pubmed.ncbi.nlm.nih.gov/39004604/
https://pubmed.ncbi.nlm.nih.gov/39004604/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6253732?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 6. Design, synthesis and evaluation the bioactivities of novel 1,3-dimethyl-6-amino-1H-
indazole derivatives as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]

e 7. 1,3-Dimethyl-1H-indazol-6-amine - PMC [pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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